Cas no 1807116-21-7 (3-Bromo-2-fluoro-5-hydroxybenzyl bromide)

• Product Name: 3-Bromo-2-fluoro-5-hydroxybenzyl bromide
• CAS No: 1807116-21-7
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4977083
• Update Time: 2025-05-26

3-Bromo-2-fluoro-5-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-hydroxybenzyl bromide

• Inchi： 1S/C7H5Br2FO/c8-3-4-1-5(11)2-6(9)7(4)10/h1-2,11H,3H2
• InChI Key： LHKRAEYHIIAQLR-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C=1)O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-Bromo-2-fluoro-5-hydroxybenzyl bromide

3-Bromo-2-fluoro-5-hydroxybenzyl Bromide: A Comprehensive Overview

3-Bromo-2-fluoro-5-hydroxybenzyl bromide (CAS No. 1807116-21-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 5-position on the benzene ring, with a benzyl bromide moiety attached to the aromatic system.

The synthesis of 3-Bromo-2-fluoro-5-hydroxybenzyl bromide involves a series of carefully controlled reactions that ensure high purity and stability. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, a study published in *Organic Process Research & Development* in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound while maintaining its structural integrity.

One of the most notable applications of 3-Bromo-2-fluoro-5-hydroxybenzyl bromide is in drug discovery. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential antiviral and anticancer agents. A research team from the University of California reported in *Journal of Medicinal Chemistry* that this compound exhibits promising activity against certain viral enzymes, making it a valuable lead compound for further development.

In addition to its pharmaceutical applications, 3-Bromo-2-fluoro-5-hydroxybenzyl bromide has found utility in agrochemicals, particularly as an intermediate in the synthesis of herbicides and fungicides. Its ability to selectively target specific enzymes involved in plant growth regulation has made it an attractive candidate for agricultural research.

From a materials science perspective, this compound has been explored for its potential use in advanced polymer systems and optoelectronic materials. A recent study published in *Advanced Materials* demonstrated that incorporating 3-Bromo-2-fluoro-5-hydroxybenzyl bromide into polymer matrices significantly enhances their mechanical properties and thermal stability.

The physical and chemical properties of 3-Bromo-2-fluoro-5-hydroxybenzyl bromide are well-documented, with a melting point of approximately 98°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradation and toxicity profiles of 3-Bromo-2-fluoro-5-hydroxybenzyl bromide to ensure its safe handling and disposal. According to findings published in *Environmental Science & Technology*, this compound demonstrates moderate biodegradability under aerobic conditions, with no significant acute toxicity observed at environmentally relevant concentrations.

In conclusion, 3-Bromo-2-fluoro-5-hydroxybenzyl bromide (CAS No. 1807116-21-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as an important building block for future innovations in chemistry and related fields.